Cas no 1071-93-8 (Adipodihydrazide)

• Product Name: Adipodihydrazide
• CAS No: 1071-93-8
• MF: C₆H₁₄N₄O₂
• MW: 174.200960636139
• MDL: MFCD00007614
• CID: 40633
• PubChem ID: 24890442
• Update Time: 2025-11-03

Adipodihydrazide Chemical and Physical Properties

Names and Identifiers

• Adipic dihydrazide
• ADH
• ADIPIC ACID DIHYDRAZIDE
• ADIPIC ACID DIHYDRIZIDE
• ADIPINIC DIHYDRAZIDE
• ADIPODIHYDRAZIDE
• Adipohydrazide
• adipoyl hydrazide
• ADIPYL HYDRAZIDE
• HEXANEDIHYDRAZIDE
• HEXANEDIOHYDRAZIDE
• HEXANEDIOIC ACID, DIHYDRAZIDE
• ZERENEX ZX005030
• 403
• Adipic acid dihyrazide
• AdipicDihydrazide(Adh)
• 1,4-butanedicarboxylic dihydrazide
• hexanedioic dihydrazide
• adipic hydrazide
• dihydrazide
• Adip dihydr
• WLN: ZMV4VMZ
• Hexanedioic acid dihydrazide
• Adipic acid, dihydrazide
• Hexanedioic acid, 1,6-dihydrazide
• VK98I9YW5M
• IBVAQQYNSHJXBV-UHFFFAOYSA-N
• Adipic dihydrazide, 98%
• butane-1,4-dicarbohydrazide
• Adipoyldihydrazine
• adipic dihydrazone
• adipoyl dihydrazide
• Hexanedihydrazide #
• Hexanedihydrazid
• NSC 3378
• ULTRALINK HYDRAZIDE
• MFCD00007614
• BT 1000Z
• AI3-22640
• UNII-VK98I9YW5M
• Q-200600
• BBL022965
• 1071-93-8
• NSC-29542
• NCGC00257525-01
• BK 1000Z
• DB-022418
• InChI=1/C6H14N4O2/c7-9-5(11)3-1-2-4-6(12)10-8/h1-4,7-8H2,(H,9,11)(H,10,12
• EC 213-999-5
• NSC3378
• AJICURE ADH
• DTXCID8024361
• D72486
• EINECS 213-999-5
• A0170
• CS-0010116
• F1943-0024
• SCHEMBL49856
• STR02658
• DTXSID0044361
• Z56812730
• NSC-3378
• Tox21_301067
• Q4682936
• Adipic acid dihydrazide, >=98% (titration)
• CHEMBL3185968
• ALBB-011767
• SCHEMBL11037942
• J-660023
• NS00003709
• NSC29542
• NCGC00248276-01
• Adipic acid dihydrazide, purum, >=97.0% (NT)
• CAS-1071-93-8
• T 2210
• STK709135
• AKOS000267183
• EN300-03706
• QUALIMER ADH
• NSC 29542
• Adipodihydrazide

• MDL： MFCD00007614
• Inchi： 1S/C6H14N4O2/c7-9-5(11)3-1-2-4-6(12)10-8/h1-4,7-8H2,(H,9,11)(H,10,12)
• InChI Key： IBVAQQYNSHJXBV-UHFFFAOYSA-N
• SMILES： NNC(CCCCC(NN)=O)=O
• BRN： 973863

Computed Properties

• Exact Mass: 174.11200
• Monoisotopic Mass: 174.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -2.1
• Topological Polar Surface Area: 110

Experimental Properties

• Color/Form: Powder
• Density: 1.2297 (rough estimate)
• Melting Point: 179.0 to 184.0 deg-C
• Boiling Point: 519.3°C at 760 mmHg
• Flash Point: Fahrenheit: 302 ° f
  Celsius: 150 ° c
  
• Refractive Index: 1.6700 (estimate)
• Solubility: H2O: 100 mg/mL
• Water Partition Coefficient: dissolution
• PSA: 110.24000
• LogP: 0.70900
• Sensitiveness: Sensitive to air
• Solubility: Not determined

Adipodihydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：AV1400000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Adipodihydrazide

Introduction to Adipodihydrazide (CAS No. 1071-93-8) and Its Emerging Applications in Chemical Biology

Adipodihydrazide, with the chemical formula C₅H₁₂N₄O₂ and CAS number 1071-93-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic diamine derivative has garnered attention due to its unique structural properties and potential biological activities, making it a valuable scaffold for drug discovery and molecular probes. The compound’s dual hydrazide functional groups and its rigid adipoyl backbone contribute to its versatility in forming coordination complexes, participating in condensation reactions, and serving as a precursor for more complex molecules.

The structural motif of Adipodihydrazide allows for facile interactions with various biomolecules, including proteins, nucleic acids, and lipids. This property has been exploited in recent years to develop novel biochemical tools for studying molecular interactions in vitro and in vivo. For instance, researchers have leveraged its ability to form stable adducts with metal ions to design metalloproteinase inhibitors, which are critical in treating inflammatory diseases and cancer. The compound’s hydrazide groups can also undergo Schiff base formation, creating imines that exhibit distinct spectroscopic properties useful for fluorescent probes.

In the realm of drug development, Adipodihydrazide has been explored as a key intermediate in synthesizing bioactive molecules. Its incorporation into peptidomimetics and other small-molecule libraries has led to the identification of compounds with promising pharmacological profiles. Notably, derivatives of Adipodihydrazide have shown inhibitory activity against enzymes such as matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation during pathological processes. These findings highlight the compound’s potential as a lead structure for developing therapeutics targeting conditions like osteoarthritis and cancer metastasis.

Recent advances in computational chemistry have further enhanced the utility of Adipodihydrazide as a pharmacophore. Molecular docking studies have revealed its high binding affinity for certain enzyme active sites, providing insights into its mechanism of action. These computational predictions have guided experimental efforts to optimize its efficacy and selectivity. Additionally, the compound’s solubility profile has been improved through structural modifications, enabling better bioavailability in preclinical studies.

The role of Adipodihydrazide in biomolecular imaging has also emerged as a promising area of research. Functionalized derivatives of this compound have been used to develop contrast agents for magnetic resonance imaging (MRI) and fluorescence microscopy. By attaching fluorophores or paramagnetic metal ions to its core structure, researchers have created probes that can selectively label specific biological targets with high sensitivity. Such tools are invaluable for diagnosing diseases at early stages and monitoring therapeutic responses.

Moreover, Adipodihydrazide has found applications in materials science, particularly in the synthesis of functional polymers and coatings. Its ability to participate in crosslinking reactions makes it suitable for creating hydrogels with tunable mechanical properties, which are used in biomedical applications such as drug delivery systems and tissue engineering scaffolds. The compound’s compatibility with various polymerization techniques has enabled the development of advanced materials with tailored functionalities.

The synthesis of Adipodihydrazide itself is another area where innovation continues to thrive. Modern synthetic methodologies have streamlined its production, making it more accessible for research purposes. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to enhance yield and purity, reducing costs associated with its preparation. These advancements have facilitated large-scale production needed for industrial applications.

Future directions involving Adipodihydrazide include exploring its potential as an environmental pollutant degrader. Studies suggest that certain derivatives can catalyze the breakdown of persistent organic pollutants under controlled conditions, offering a green chemistry solution for environmental remediation. This dual utility—both as a pharmaceutical intermediate and an environmental agent—underscores the compound’s multifaceted importance.

In conclusion, Adipodihydrazide (CAS No. 1071-93-8) represents a versatile compound with broad applications across chemical biology, pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse functionalities, making it indispensable in both academic research and industrial development. As new methodologies emerge and our understanding deepens, the potential uses of this compound are expected to expand even further.